Cas no 2229525-68-0 (3-1-(aminooxy)ethyl-4-bromobenzonitrile)

• Product Name: 3-1-(aminooxy)ethyl-4-bromobenzonitrile
• CAS No: 2229525-68-0
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 6267208
• PubChem ID: 165798211
• Update Time: 2025-06-25

3-1-(aminooxy)ethyl-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-1-(aminooxy)ethyl-4-bromobenzonitrile
• 3-[1-(aminooxy)ethyl]-4-bromobenzonitrile
• EN300-1935025
• 2229525-68-0

• Inchi： 1S/C9H9BrN2O/c1-6(13-12)8-4-7(5-11)2-3-9(8)10/h2-4,6H,12H2,1H3
• InChI Key： OUICCNAUXZJARX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(C)ON

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59Ų

Additional information on 3-1-(aminooxy)ethyl-4-bromobenzonitrile

3-1-(Aminooxy)ethyl-4-bromobenzonitrile: A Comprehensive Overview

The compound with CAS No. 2229525-68-0, commonly referred to as 3-1-(aminooxy)ethyl-4-bromobenzonitrile, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an aminooxy group, a bromine atom, and a nitrile group in a single molecule. The aminooxy group (-O-NH2) is known for its versatile reactivity, making it a valuable component in various chemical transformations. The bromine atom introduces additional electronic and steric effects, while the nitrile group (-CN) contributes to the compound's stability and potential for further functionalization.

Recent studies have highlighted the potential of 3-1-(aminooxy)ethyl-4-bromobenzonitrile in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the context of targeting specific enzymes or receptors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain kinases involved in cancer progression. The aminooxy group has been shown to enhance bioavailability and selectivity when incorporated into drug candidates.

In terms of synthesis, 3-1-(aminooxy)ethyl-4-bromobenzonitrile can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. A notable approach involves the reaction of 4-bromobenzonitrile with an appropriate aminooxy-containing reagent under specific conditions. This method ensures high yield and purity, making it suitable for large-scale production. The choice of solvent and reaction conditions plays a critical role in determining the efficiency of the synthesis process.

The physical and chemical properties of 3-1-(aminooxy)ethyl-4-bromobenzonitrile are well-documented. Its molecular weight is approximately 276 g/mol, with a melting point around 150°C and a boiling point exceeding 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, 3-1-(aminooxy)ethyl-4-bromobenzonitrile has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. However, its potential impact on aquatic ecosystems remains an area of active research. Regulatory agencies have emphasized the need for further studies to assess its long-term environmental effects.

In conclusion, 3-1-(aminooxy)ethyl-4-bromobenzonitrile stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, particularly in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.